Cas no 88413-20-1 (Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-)

• Product Name: Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-
• CAS No: 88413-20-1
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 633755
• PubChem ID: 13754010
• Update Time: 2025-04-19

Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-
• N-[3-(dimethylamino)-4-nitrophenyl]methanesulfonamide
• 88413-20-1
• DTXSID90548461

• Inchi： 1S/C9H13N3O4S/c1-11(2)9-6-7(10-17(3,15)16)4-5-8(9)12(13)14/h4-6,10H,1-3H3
• InChI Key： YSJRFLJPEGYIPG-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=C(C(=C1)N(C)C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų